Cas no 4486-93-5 (4-(4-ethylpiperazin-1-yl)butan-1-amine)

• Product Name: 4-(4-ethylpiperazin-1-yl)butan-1-amine
• CAS No: 4486-93-5
• MF: C₁₀H₂₃N₃
• MW: 185.309722185135
• MDL: MFCD06446887
• CID: 1516746
• PubChem ID: 7138418
• Update Time: 2025-05-20

4-(4-ethylpiperazin-1-yl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 4-(4-ethyl-1-piperazinyl)-1-butanamine
• 4-(4-ethyl-piperazin-1-yl)-butylamine
• 4-(4-ethylpiperazin-1-yl)-2-fluoro-phenylamine
• BENZENAMINE, 4-(4-ETHYL-1-PIPERAZINYL)-2-FLUORO-
• CTK4J1975
• SureCN4950137
• AG-F-67572
• 4-(4-ethyl-piperazin-1-yl)-butylamine; 4-(4-ethylpiperazin-1-yl)-2-fluoro-phenylamine; BENZENAMINE, 4-(4-ETHYL-1-PIPERAZINYL)-2-FLUORO-; CTK4J1975; SureCN4950137; AG-F-67572;
• 4-(4-ethylpiperazin-1-yl)butan-1-amine
• DB-206071
• MFCD06446887
• AKOS000153377
• CS-0248040
• EN300-38909
• G22017
• Z285162682
• SCHEMBL856819
• 4486-93-5
• 4-Ethyl-1-piperazinebutanamine
• F2187-2350

• MDL： MFCD06446887
• Inchi： 1S/C10H23N3/c1-2-12-7-9-13(10-8-12)6-4-3-5-11/h2-11H2,1H3
• InChI Key： PZNAFVVVYJUKGS-UHFFFAOYSA-N
• SMILES： N1(CCCCN)CCN(CC)CC1

Computed Properties

• Exact Mass: 185.189197746g/mol
• Monoisotopic Mass: 185.189197746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 32.5Ų

Additional information on 4-(4-ethylpiperazin-1-yl)butan-1-amine

4-(4-Ethylpiperazin-1-yl)butan-1-amine (CAS No. 4486-93-5): A Comprehensive Overview

4-(4-Ethylpiperazin-1-yl)butan-1-amine, also known by its CAS registry number 4486-93-5, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of piperazine derivatives, which are widely studied for their potential applications in drug discovery and materials science. The molecule consists of a piperazine ring substituted with an ethyl group at the 4-position and a butanamine chain at the 1-position, making it a versatile structure for various chemical modifications and functionalizations.

The chemical structure of 4-(4-Ethylpiperazin-1-yl)butan-1-amine is characterized by a six-membered piperazine ring, which is a fully saturated heterocyclic compound containing two nitrogen atoms. The ethyl substitution at the 4-position introduces steric bulk and enhances the compound's lipophilicity, while the butanamine chain at the 1-position provides a flexible linker for further chemical transformations. This combination of structural features makes the compound an attractive candidate for exploring its properties in diverse chemical and biological systems.

Recent studies have focused on the synthesis and characterization of 4-(4-Ethylpiperazin-1-yl)butan-1-amine, employing various synthetic strategies to optimize its production efficiency. One notable approach involves the use of palladium-catalyzed coupling reactions, which have been shown to significantly improve the yield and purity of the compound. Researchers have also explored the use of microwave-assisted synthesis, which offers advantages in terms of reaction time and energy efficiency compared to traditional methods.

In terms of application potential, 4-(4-Ethylpiperazin-1-yL)butan-amine has been investigated for its role as an intermediate in drug development. Its piperazine backbone is known to exhibit favorable pharmacokinetic properties, making it a valuable building block for constructing bioactive molecules. For instance, derivatives of this compound have been tested as inhibitors of various enzymes, including kinases and proteases, which are implicated in diseases such as cancer and neurodegenerative disorders.

Another area of interest lies in the material science applications of CAS No. 4486-93-5. The compound's ability to form stable complexes with metal ions has led to its exploration as a ligand in coordination chemistry. Recent research has demonstrated its potential as a precursor for metalloorganic frameworks (MOFs), which are highly porous materials with applications in gas storage, catalysis, and sensing technologies.

From a toxicological perspective, studies on 4-(4-Ethylpiperazin-yL)butan-amine have revealed its low acute toxicity in animal models, suggesting that it may be suitable for use in pharmaceutical formulations. However, further investigations are required to fully understand its long-term effects and potential bioaccumulation properties.

In conclusion, CAS No. 4486--93--5, or (E)-Piperazine derivative, represents a promising compound with diverse applications across multiple scientific disciplines. Its unique chemical structure, coupled with advancements in synthetic methodologies and application-oriented research, positions it as a key player in future innovations within chemistry and pharmacology.